Cas no 1807063-97-3 (3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1807063-97-3
• MF: C₉H₅Cl₂F₂NO₂S
• MW: 300.109306097031
• CID: 4980924
• Update Time: 2025-10-28

3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5Cl2F2NO2S/c10-3-6-1-5(4-14)2-7(17(11,15)16)8(6)9(12)13/h1-2,9H,3H2
• InChI Key： LRPQNQYPWNNTSB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(CCl)C=1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride

Comprehensive Overview of 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807063-97-3)

3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807063-97-3) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

The compound's sulfonyl chloride functional group is particularly noteworthy, as it enables efficient derivatization reactions, such as nucleophilic substitutions and cross-coupling reactions. This versatility has led to its adoption in the development of novel heterocyclic compounds and small-molecule inhibitors. Recent trends in organic chemistry highlight the growing demand for fluorinated building blocks like 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride, driven by their enhanced metabolic stability and bioavailability in drug candidates.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for this compound to minimize environmental impact. Questions such as "How to optimize the synthesis of difluoromethyl-containing intermediates?" or "What are the latest applications of sulfonyl chloride derivatives in medicinal chemistry?" are frequently encountered in academic and industrial forums. These inquiries reflect the compound's significance in advancing precision synthesis methodologies.

From a commercial perspective, CAS No. 1807063-97-3 is often sourced by manufacturers specializing in high-purity intermediates for contract research organizations (CROs). Its role in the production of biologically active compounds has been further validated by patent filings and peer-reviewed publications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity, addressing another common query: "How to characterize 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride?"

Emerging applications of this compound include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in targeted drug discovery. The cyano group's ability to participate in click chemistry reactions further expands its utility in bioconjugation strategies. As the pharmaceutical industry shifts toward fragment-based drug design, the demand for structurally diverse intermediates like 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride is expected to rise.

In summary, 3-Chloromethyl-5-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807063-97-3) represents a critical tool for modern synthetic chemists. Its multifaceted reactivity profile and alignment with cutting-edge research themes—such as fluorine chemistry, catalysis, and molecular design—ensure its continued relevance in scientific innovation. For those seeking detailed protocols or safety data, reputable chemical databases and supplier catalogs remain indispensable resources.